Cas no 2070014-98-9 (IFN alpha-IFNAR-IN-1 hydrochloride)

• Product Name: IFN alpha-IFNAR-IN-1 hydrochloride
• CAS No: 2070014-98-9
• MF: C₁₈H₁₈ClNS
• MW: 315.86022233963
• CID: 4673668
• PubChem ID: 72193873
• Update Time: 2025-10-28

IFN alpha-IFNAR-IN-1 hydrochloride Chemical and Physical Properties

Names and Identifiers

• IFN alpha-IFNAR-IN-1 hydrochloride
• IFN alpha-IFNAR-IN-1 (hydrochloride)
• MS-24645
• CS-4602
• N-methyl-1-(2-naphthalen-1-ylsulfanylphenyl)methanamine;hydrochloride
• EX-A8032A
• F85225
• 2070014-98-9
• HY-12836A
• IFN-alpha/IFNAR-IN-1 hydrochloride
• AKOS032944991
• IFN-?-IFNAR-IN-1 (hydrochloride)

• Inchi： 1S/C18H17NS.ClH/c1-19-13-15-8-3-5-11-17(15)20-18-12-6-9-14-7-2-4-10-16(14)18;/h2-12,19H,13H2,1H3;1H
• InChI Key： QTESJCPDPNGOLF-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CC=1CNC)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 315.0848484g/mol
• Monoisotopic Mass: 315.0848484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on IFN alpha-IFNAR-IN-1 hydrochloride

IFN Alpha-IFNAR-IN-1 Hydrochloride: A Comprehensive Overview

IFN alpha-IFNAR-IN-1 hydrochloride, with the CAS number 2070014-98-9, is a compound of significant interest in the field of virology and immunology. This compound is closely related to interferon alpha (IFN-alpha), a critical component of the immune system that plays a pivotal role in antiviral defense and modulation of immune responses. The development of IFN alpha-IFNAR-IN-1 hydrochloride represents a promising advancement in therapeutic strategies targeting viral infections and certain types of cancers.

The interferon alpha receptor (IFNAR) is a key player in the signaling pathway activated by interferons. IFN alpha-IFNAR-IN-1 hydrochloride is designed to specifically target this receptor, potentially enhancing the antiviral effects of interferons while minimizing off-target effects. Recent studies have demonstrated that this compound exhibits potent antiviral activity against a wide range of viruses, including hepatitis C virus (HCV) and influenza virus, making it a versatile candidate for antiviral therapy.

One of the most notable aspects of IFN alpha-IFNAR-IN-1 hydrochloride is its ability to modulate the immune response without causing significant systemic side effects. This is achieved through its selective binding to the IFNAR, which ensures that the compound's effects are localized to specific tissues and cells involved in viral replication and immune modulation. This selectivity not only enhances therapeutic efficacy but also reduces the risk of adverse reactions, making it a safer option for long-term treatment regimens.

In terms of pharmacokinetics, IFN alpha-IFNAR-IN-1 hydrochloride has been shown to have favorable absorption and distribution properties, allowing for efficient delivery to target tissues. Preclinical studies have also indicated that the compound has a long half-life, which could translate into less frequent dosing regimens in clinical settings. These attributes make it an attractive candidate for both acute and chronic viral infections.

The clinical potential of IFN alpha-IFNAR-IN-1 hydrochloride extends beyond antiviral therapy. Recent research has highlighted its potential role in cancer immunotherapy, particularly in cancers with high mutational burdens or those that exhibit resistance to conventional treatments. By enhancing the immune system's ability to recognize and eliminate cancer cells, this compound could serve as a complementary or standalone therapy in oncology.

In conclusion, IFN alpha-IFNAR-IN-1 hydrochloride, with its unique mechanism of action and promising preclinical results, represents a significant advancement in the field of antiviral and immunotherapeutic agents. Its ability to target the interferon alpha receptor selectively while minimizing systemic side effects positions it as a leading candidate for future clinical trials. As research continues to uncover its full potential, this compound holds great promise for improving patient outcomes in both viral infections and cancer treatment.